Cas no 60640-97-3 (1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-)

1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]- structure
60640-97-3 structure
Product Name:1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-
CAS No:60640-97-3
MF:C15H16O4
MW:260.285144805908
CID:496384
PubChem ID:11459623
Update Time:2025-04-19

1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-
    • 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]benzene-1,3-diol
    • DTXSID80466600
    • Resorcinol, 5-(3-hydroxy-4-methoxyphenethyl)-
    • alpha,alpha'-Dihydro-3,5,3'-trihydroxy-4-methoxystilbene
    • CHEMBL110154
    • SCHEMBL11505104
    • 3,3',5'-trihydroxy-4-methoxybibenzyl
    • EWL7W9HQR5
    • Dihydro-3,5,3-trihydroxy-4-methoxystilbene
    • UNII-EWL7W9HQR5
    • 60640-97-3
    • 1,3-Benzenediol, 5-(2-(3-hydroxy-4-methoxyphenyl)ethyl)-
    • 5-(2-(3-Hydroxy-4-methoxyphenyl)ethyl)benzene-1,3-diol
    • Inchi: 1S/C15H16O4/c1-19-15-5-4-10(8-14(15)18)2-3-11-6-12(16)9-13(17)7-11/h4-9,16-18H,2-3H2,1H3
    • InChI Key: XYWLGCOVGGWHHO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1O)CCC1C=C(C=C(C=1)O)O

Computed Properties

  • Exact Mass: 260.10488
  • Monoisotopic Mass: 260.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.92

1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]- Related Literature

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